Cas no 77369-28-9 (1-Aminobutan-2-one)

• Product Name: 1-Aminobutan-2-one
• CAS No: 77369-28-9
• MF: C₄H₉NO
• MW: 87.1203610897064
• MDL: MFCD19216655
• CID: 1038544
• PubChem ID: 11607913
• Update Time: 2025-04-20

1-Aminobutan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Aminobutan-2-one
• 1-amino-2-butanone
• 1-Amino-butan-2-on
• 1-amino-butan-2-one
• 2-Butanone, 1-amino-
• AGN-PC-00CKDR
• AK100545
• Aminomethyl-aethyl-keton
• ANW-70139
• CTK8C3472
• KB-217741
• EN300-96316
• QCWWEZIJUCPALZ-UHFFFAOYSA-N
• AKOS006349289
• DTXSID40469334
• FT-0735248
• 77369-28-9
• Aminobutanon
• DB-075298

• MDL： MFCD19216655
• Inchi： 1S/C4H9NO/c1-2-4(6)3-5/h2-3,5H2,1H3
• InChI Key： QCWWEZIJUCPALZ-UHFFFAOYSA-N
• SMILES： O=C(CN)CC

Computed Properties

• Exact Mass: 87.06847
• Monoisotopic Mass: 87.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 51.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09